Cas no 108779-73-3 (Acetamide,N-[2'-(sulfooxy)[1,1'-biphenyl]-4-yl]-)
108779-73-3 structure
Product Name:Acetamide,N-[2'-(sulfooxy)[1,1'-biphenyl]-4-yl]-
CAS No:108779-73-3
MF:C14H13NO5S
MW:307.321722745895
CID:184032
PubChem ID:184007
Update Time:2025-04-19
Acetamide,N-[2'-(sulfooxy)[1,1'-biphenyl]-4-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[2'-(sulfooxy)[1,1'-biphenyl]-4-yl]-
- [2-(4-acetamidophenyl)phenyl] hydrogen sulfate
- (2-(4-Acetamidophenyl)phenyl) hydrogen sulfate
- 4'-(acetylamino)biphenyl-2-yl hydrogen sulfate
- AC1L4E28
- AC1Q6Y2O
- ACMC-20cd32
- AR-1F6551
- CTK4A6186
- DTXSID60148735
- 108779-73-3
-
- Inchi: 1S/C14H13NO5S/c1-10(16)15-12-8-6-11(7-9-12)13-4-2-3-5-14(13)20-21(17,18)19/h2-9H,1H3,(H,15,16)(H,17,18,19)
- InChI Key: JONNKPJZTSYZJT-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OC1C=CC=CC=1C1C=CC(=CC=1)NC(C)=O
Computed Properties
- Exact Mass: 307.05149
- Monoisotopic Mass: 307.05144369g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 92.7
Acetamide,N-[2'-(sulfooxy)[1,1'-biphenyl]-4-yl]- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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